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Compound of Interest

Compound Name: A 83-01 sodium

Cat. No.: B8088051 Get Quote

For researchers, scientists, and drug development professionals utilizing A 83-01 sodium salt,

a potent inhibitor of TGF-β type I receptor ALK5, as well as ALK4 and ALK7, adherence to

proper disposal and safety procedures is paramount.[1][2][3] This document provides essential

guidance on the safe handling, storage, and disposal of A 83-01 sodium salt, alongside an

overview of its mechanism of action.

Chemical and Physical Properties
A 83-01 sodium salt is a solid, white to beige powder. Key quantitative data for this compound

are summarized in the table below for easy reference.

Property Value

Molecular Formula C₂₅H₁₉N₅NaS[4][5][6]

Molecular Weight 444.51 g/mol [6]

CAS Number 2828431-89-4[4][6]

Purity ≥95%[2]

Solubility DMSO: 5 mg/mL (warmed)

Storage Temperature -20°C[7]
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While A 83-01 sodium salt is not classified as a hazardous substance, standard laboratory

safety protocols should be strictly followed.[4][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Body Protection: Don an impervious lab coat.

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid inhalation.[4]

Handling Precautions:

Avoid contact with skin and eyes.[4]

Prevent the formation of dust and aerosols.[4]

Ensure adequate ventilation in the work area.[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.

Seek medical attention.[4][6]

Skin Contact: Rinse the affected area thoroughly with water and remove contaminated

clothing.[4][6]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[4][6]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical advice.[4]

[6]
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The disposal of A 83-01 sodium salt and its containers must be conducted in accordance with

all applicable federal, state, and local regulations.[4]

Step-by-Step Disposal Plan:

Unused Product (Solid):

Collect the solid waste in a clearly labeled, sealed container.

Dispose of the container through a licensed professional waste disposal service. Do not

dispose of it in regular trash or down the drain.

Solutions Containing A 83-01:

Aqueous solutions should not be stored for more than one day.

Collect all solutions containing A 83-01 in a designated, sealed waste container. The

container should be appropriately labeled with the contents.

Arrange for the disposal of the chemical waste through your institution's environmental

health and safety (EHS) office or a certified chemical waste contractor.

Contaminated Materials:

Any materials such as pipette tips, gloves, and paper towels that have come into contact

with A 83-01 should be collected in a designated, sealed waste bag or container.

Dispose of these materials as chemical waste, following the same procedure as for the

solid compound.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (such as the solvent used to

dissolve the compound).

The rinsate should be collected and disposed of as chemical waste.
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Once decontaminated, the container can be disposed of as regular lab glass or plastic

waste, in accordance with institutional guidelines.

Mechanism of Action: Inhibition of TGF-β Signaling
A 83-01 is a selective inhibitor of the TGF-β type I receptor ALK5, and also shows inhibitory

activity against ALK4 and ALK7.[1][3] By blocking these receptors, A 83-01 prevents the

phosphorylation of Smad2/3, which in turn inhibits the downstream signaling cascade that

regulates gene expression involved in processes like epithelial-to-mesenchymal transition

(EMT).[2][8]
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Caption: TGF-β signaling pathway and the inhibitory action of A 83-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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